Cas no 2248313-84-8 (Ethyl 8-aminoquinoline-6-carboxylate)

• Product Name: Ethyl 8-aminoquinoline-6-carboxylate
• CAS No: 2248313-84-8
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6255807
• PubChem ID: 137940343
• Update Time: 2025-08-03

Ethyl 8-aminoquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511389
• 2248313-84-8
• Ethyl 8-aminoquinoline-6-carboxylate

• Inchi： 1S/C12H12N2O2/c1-2-16-12(15)9-6-8-4-3-5-14-11(8)10(13)7-9/h3-7H,2,13H2,1H3
• InChI Key： GEVHSCSRDLFMCB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C2C(=CC=CN=2)C=1)N)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 8-aminoquinoline-6-carboxylate

Ethyl 8-aminoquinoline-6-carboxylate (CAS No. 2248313-84-8): A Comprehensive Overview

Ethyl 8-aminoquinoline-6-carboxylate (CAS No. 2248313-84-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a rich history of research and application. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential in various therapeutic applications. The molecular structure of Ethyl 8-aminoquinoline-6-carboxylate consists of a quinoline core substituted with an amino group at the 8-position and a carboxylate ester at the 6-position, which contributes to its diverse chemical reactivity and biological activity.

The synthesis of Ethyl 8-aminoquinoline-6-carboxylate involves multi-step organic reactions, typically starting from commercially available quinoline derivatives. The process often includes functional group transformations such as nitration, reduction, and esterification, which are critical in achieving the desired molecular configuration. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In recent years, Ethyl 8-aminoquinoline-6-carboxylate has been extensively studied for its pharmacological properties. Research has highlighted its potential in the development of novel antimicrobial agents, particularly against drug-resistant strains of bacteria. The quinoline scaffold is well-known for its antimicrobial activity, and modifications such as the introduction of an amino group enhance this property by improving binding affinity to bacterial enzymes. Furthermore, the carboxylate ester moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for therapeutic use.

One of the most intriguing aspects of Ethyl 8-aminoquinoline-6-carboxylate is its role in antimalarial research. Quinoline derivatives have been historically significant in the fight against malaria, with chloroquine being a prime example. The structural analogs of these compounds continue to be explored for their ability to inhibit the growth of Plasmodium species, the causative agent of malaria. Studies have shown that modifications at specific positions on the quinoline ring can significantly alter antimalarial efficacy, making Ethyl 8-aminoquinoline-6-carboxylate a valuable scaffold for further development.

The compound's potential extends beyond antimicrobial and antimalarial applications. Emerging research suggests that Ethyl 8-aminoquinoline-6-carboxylate may have utility in anticancer therapies. The quinoline core exhibits cytotoxic effects on various cancer cell lines by interfering with DNA replication and transcription processes. Additionally, the presence of an amino group allows for further derivatization, enabling the creation of more targeted anticancer agents. Preclinical studies are ongoing to evaluate its efficacy and safety profile in oncology applications.

The chemical reactivity of Ethyl 8-aminoquinoline-6-carboxylate also makes it a valuable intermediate in organic synthesis. Its ability to undergo various reactions such as condensation, alkylation, and acylation allows chemists to design complex molecules with specific biological activities. This versatility has led to its use in synthesizing other pharmacologically active compounds, contributing to the broader field of drug discovery.

The analytical characterization of Ethyl 8-aminoquinoline-6-carboxylate is crucial for ensuring its quality and purity. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its molecular structure and assess impurities. These methods provide detailed insights into the compound's chemical properties, which are essential for pharmaceutical applications.

The industrial production of Ethyl 8-aminoquinoline-6-carboxylate requires adherence to Good Manufacturing Practices (GMP) to ensure consistency and safety. Scalable synthetic routes have been developed to meet the demands of pharmaceutical manufacturers while maintaining high standards of quality control. Collaborative efforts between academia and industry have led to innovative production techniques that enhance efficiency and reduce environmental impact.

The future prospects for Ethyl 8-aminoquinoline-6-carboxylate are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. Advances in computational chemistry and artificial intelligence are expected to accelerate drug discovery processes by predicting novel molecular interactions and optimizing lead compounds. As our understanding of biological pathways continues to evolve, compounds like Ethyl 8-aminoquinoline-6-carboxylate will play a pivotal role in developing next-generation therapeutics.